Cas no 140210-31-7 (Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-(1-methylethyl)- (9CI))

• Product Name: Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-(1-methylethyl)- (9CI)
• CAS No: 140210-31-7
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 903038
• PubChem ID: 15727987
• Update Time: 2025-04-19

Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-(1-methylethyl)- (9CI)
• 5-Isopropylbenzocyclobuten-1(2H)-one
• 140210-31-7
• 4-propan-2-ylbicyclo[4.2.0]octa-1(6),2,4-trien-7-one

• Inchi： 1S/C11H12O/c1-7(2)8-3-4-9-6-11(12)10(9)5-8/h3-5,7H,6H2,1-2H3
• InChI Key： LLRRKALXKHEMRS-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC(=CC=21)C(C)C

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 0.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07